N,N'-bis[2-(1-azepanyl)ethyl]ethanediamide

• IUPAC Name: N,N'-bis[2-(azepan-1-yl)ethyl]oxamide
• InChI: InChI=1S/C18H34N4O2/c23-17(19-9-15-21-11-5-1-2-6-12-21)18(24)20-10-16-22-13-7-3-4-8-14-22/h1-16H2,(H,19,23)(H,20,24)
• InChI Key: NHLBVQWUFAIFDV-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)CCNC(=O)C(=O)NCCN2CCCCCC2
• Molecular Formula: C18H34N4O2
• Molecular Weight: 338.5 g/mol

Description

N,N'-bis[2-(1-azepanyl)ethyl]ethanediamide, commonly known as AEEA, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. AEEA belongs to the class of organic compounds known as diamides and is a derivative of ethylenediamine.

Mechanism of Action

The mechanism of action of AEEA is not fully understood, but it is believed to involve the inhibition of enzymes involved in various metabolic pathways. AEEA has been found to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of the neurotransmitter acetylcholine. AEEA has also been found to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
AEEA has been found to have various biochemical and physiological effects. In vitro studies have shown that AEEA induces apoptosis in cancer cells by activating the caspase pathway. AEEA has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest. In addition, AEEA has been found to reduce oxidative stress and inflammation in cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using AEEA in lab experiments is its low toxicity, which makes it a safer alternative to other compounds. AEEA is also relatively easy to synthesize, which makes it readily available for research purposes. However, one of the limitations of using AEEA is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on AEEA. One area of research is the development of AEEA-based anticancer therapies, which could potentially be used to treat various types of cancer. Another area of research is the use of AEEA as a chelating agent for heavy metal ions, which could have applications in environmental remediation. Additionally, further studies are needed to fully understand the mechanism of action of AEEA and its potential applications in various fields.

Scientific Research Applications

AEEA has been studied extensively for its potential applications in various fields, including agriculture, medicine, and environmental science. In agriculture, AEEA has been found to enhance plant growth and improve crop yield. In medicine, AEEA has been studied for its potential as an anticancer agent, as it has been found to induce apoptosis in cancer cells. In environmental science, AEEA has been found to be an effective chelating agent for heavy metal ions.